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Cat. No.: B15547993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the subcellular localization of docosadienoyl-CoA pools,

providing a comprehensive overview of the metabolic pathways, experimental methodologies

for their study, and the expected distribution of this important lipid metabolite within the cell.

While direct quantitative data on the subcellular distribution of docosadienoyl-CoA is not

extensively available in current literature, this guide synthesizes established principles of fatty

acid metabolism to provide a robust framework for its investigation.

Introduction to Docosadienoyl-CoA
Docosadienoyl-CoA is the activated form of docosadienoic acid, a 22-carbon fatty acid with two

double bonds. As a very-long-chain fatty acyl-CoA, it is a key intermediate in a variety of

metabolic processes, including energy production through beta-oxidation and incorporation into

complex lipids that are essential for cellular structure and signaling. Understanding its

subcellular distribution is crucial for elucidating its precise roles in cellular physiology and

pathology.

Metabolic Pathways Involving Docosadienoyl-CoA
Docosadienoyl-CoA is involved in several key metabolic pathways, primarily the synthesis of

polyunsaturated fatty acids (PUFAs) and their subsequent catabolism.
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The biosynthesis of docosadienoic acid, and consequently docosadienoyl-CoA, occurs through

a series of elongation and desaturation reactions primarily in the endoplasmic reticulum. For

instance, linoleic acid (18:2n-6) can be elongated to eicosadienoic acid (20:2n-6) and then

further elongated to docosadienoic acid (22:2n-6)[1]. The activation of docosadienoic acid to

docosadienoyl-CoA is catalyzed by acyl-CoA synthetases.

The catabolism of very-long-chain fatty acids like docosadienoic acid is thought to begin in the

peroxisomes, with the resulting shorter-chain acyl-CoAs being further oxidized in the

mitochondria to produce ATP[2][3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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